Cas no 64490-45-5 (Benzenemethanol, 2-iodo-3,4,5-trimethoxy-)

• Product Name: Benzenemethanol, 2-iodo-3,4,5-trimethoxy-
• CAS No: 64490-45-5
• MF: C₁₀H₁₃IO₄
• MW: 324.112295866013
• CID: 528395
• PubChem ID: 323452
• Update Time: 2025-04-19

Benzenemethanol, 2-iodo-3,4,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-iodo-3,4,5-trimethoxy-
• (2-iodo-3,4,5-trimethoxyphenyl)methanol
• 2-iodo-3,4,5-trimethoxybenzyl alcohol
• 2-Jod-3,4,5-trimethoxy-benzylalkohol
• AC1L88NF
• CTK2F8760
• NSC283805

• Inchi： 1S/C10H13IO4/c1-13-7-4-6(5-12)8(11)10(15-3)9(7)14-2/h4,12H,5H2,1-3H3
• InChI Key： BBGQFLJFMRORSJ-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=CC=1CO)OC)OC)OC

Computed Properties

• Exact Mass: 323.98539
• Monoisotopic Mass: 323.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.642
• Boiling Point: 391.5°Cat760mmHg
• Flash Point: 190.6°C
• Refractive Index: 1.579
• PSA: 47.92
• LogP: 1.80930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols